Cas no 16491-36-4 (cis-3-Hexenyl butyrate)

• Product Name: cis-3-Hexenyl butyrate
• CAS No: 16491-36-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00036540
• CID: 50430
• PubChem ID: 329830614
• Update Time: 2025-06-08

cis-3-Hexenyl butyrate Chemical and Physical Properties

Names and Identifiers

• (Z)-Hex-3-en-1-yl butyrate
• (Z)-hex-3-enyl butyrate
• CIS-3-HEXENYL BUTYRATE
• (Z)-3-Hexenyl Butyrate
• FEMA 3402
• Leaf butyrate
• 3-hexenylbutyrate
• C3 HEXENYL BUTYRATE
• HEX-3-ENYL BUTYRATE
• (Z)-Hex-3-enylbutyrat
• 3(Z)-hexenyl butanoate
• HEXENYL-CIS-3-BUTYRATE
• cis-3-Hexen-1-yl butyrate
• Butanoic acid, 3-hexenyl ester, (Z)-
• cis-Butyric acid, 3-hexenyl ester
• beta,gamma-Hexenyl butyrate
• Butyric acid, 3-hexenyl ester, (Z)-
• 3Z-Hexenyl butyrate
• 3Z-Hexenyl butanoate
• cis-3-hexenyl butanoate
• Hexenyl butanoate (3Z)
• cis-Hex-3-enyl butyrate
• cis-3-hexenyl n-butyrate
• cis-Hex-3-enyl butanoate
• (Z)-3-hexenyl butanoate
• cis-3-Hexenyl butyrate

• MDL： MFCD00036540
• Inchi： 1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h5-6H,3-4,7-9H2,1-2H3/b6-5-
• InChI Key： ZCHOPXVYTWUHDS-WAYWQWQTSA-N
• SMILES： CCCC(OCC/C=C\CC)=O

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.885 g/mL at 25 °C(lit.)
• Boiling Point: 96 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.431(lit.)
• PSA: 26.30000
• LogP: 2.68600
• FEMA: 3402 | CIS-3-HEXENYL BUTYRATE
• Solubility: Not determined

cis-3-Hexenyl butyrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on cis-3-Hexenyl butyrate

Exploring cis-3-Hexenyl butyrate (CAS No. 16491-36-4): A Versatile Ester in Fragrance and Flavor Industries

cis-3-Hexenyl butyrate, also known by its CAS number 16491-36-4, is a naturally occurring ester widely used in the fragrance and flavor industries. This compound is renowned for its fresh, green, and fruity aroma, often described as reminiscent of freshly cut grass or ripe apples. Its unique olfactory profile makes it a popular choice for perfumers and food scientists seeking to replicate natural scents and tastes. The demand for natural-like aroma chemicals has surged in recent years, driven by consumer preferences for clean-label products and sustainable sourcing.

One of the key reasons for the popularity of cis-3-Hexenyl butyrate is its versatility. It serves as a crucial building block in creating complex fragrance compositions, particularly in green floral perfumes, fruity fragrances, and herbaceous scent profiles. In the food industry, it's frequently used to enhance fruit flavors, especially apple, pear, and berry formulations. Recent trends in plant-based flavor innovation have further increased interest in this ester, as manufacturers look for ways to improve the sensory appeal of meat alternatives and dairy-free products.

The chemical structure of cis-3-Hexenyl butyrate (C₁₀H₁₈O₂) consists of a cis-3-hexenol moiety esterified with butyric acid. This specific configuration is responsible for its characteristic aroma, distinguishing it from other hexenyl esters. The cis configuration at the double bond is particularly important for its olfactory properties, as the trans isomer exhibits different sensory characteristics. This molecular specificity has become a focal point for researchers developing bio-identical aroma compounds through enzymatic synthesis.

In the context of current market trends, sustainable production methods for cis-3-Hexenyl butyrate have gained significant attention. Many companies are now exploring green chemistry approaches and biocatalysis to produce this ester more sustainably. This aligns with the growing consumer demand for eco-friendly fragrance ingredients and clean beauty products. Recent advances in enzymatic esterification have shown promise for producing high-purity cis-3-Hexenyl butyrate with reduced environmental impact compared to traditional chemical synthesis.

The stability of cis-3-Hexenyl butyrate in various formulations is another area of interest for product developers. Its performance in different pH ranges, temperature conditions, and carrier systems has been extensively studied to optimize its use in personal care products and food applications. Recent innovations in microencapsulation technology have further enhanced its utility by improving its longevity in products and controlling its release profile.

From a regulatory perspective, cis-3-Hexenyl butyrate (CAS 16491-36-4) is generally recognized as safe (GRAS) when used in accordance with good manufacturing practices. It's approved for use in food by major regulatory bodies including the FDA and EFSA, and it complies with IFRA standards for fragrance use. The compound's safety profile has made it particularly valuable in the development of clean label products and natural-identical flavors.

Looking to the future, research continues into novel applications of cis-3-Hexenyl butyrate, particularly in the field of functional fragrances and aroma therapy. Some studies suggest that green notes, including those provided by this ester, may have positive psychological effects, potentially reducing stress and improving mood. This has led to increased interest from the wellness industry and developers of sensory marketing solutions.

For formulators working with cis-3-Hexenyl butyrate, understanding its synergistic effects with other aroma compounds is crucial. It blends particularly well with citrus notes, woody aromas, and other green components, allowing for the creation of complex, multi-dimensional scent profiles. Recent innovations in computational flavor design have enabled more precise predictions of these interactions, streamlining product development processes.

The global market for cis-3-Hexenyl butyrate continues to grow, driven by increasing demand in both developed and emerging economies. Asia-Pacific markets in particular are showing strong growth, fueled by expanding middle-class populations and growing interest in premium fragrance products and gourmet flavors. Manufacturers are responding by developing region-specific formulations that incorporate this versatile ester while respecting local scent preferences and culinary traditions.

In conclusion, cis-3-Hexenyl butyrate (CAS 16491-36-4) remains a cornerstone ingredient in both fragrance and flavor applications. Its unique sensory properties, combined with its versatility and regulatory acceptance, ensure its continued relevance in an industry increasingly focused on naturalness, sustainability, and innovation. As research continues to uncover new applications and production methods, this ester is likely to maintain its important position in the palette of flavorists and perfumers worldwide.